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For researchers, scientists, and drug development professionals, the selection of an

appropriate animal model is a critical step in the validation of novel therapeutic targets. This

guide provides a comprehensive comparison of Tyrosine Kinase 2 (TYK2) knockout mouse

models, offering insights into their validation and utility in drug discovery for immune-mediated

diseases.

TYK2, a member of the Janus kinase (JAK) family, is a key mediator of cytokine signaling

pathways implicated in the pathogenesis of numerous autoimmune and inflammatory

disorders.[1] As such, it has emerged as a promising therapeutic target. Genetically engineered

mouse models, particularly TYK2 knockout mice, have been instrumental in elucidating the in

vivo roles of TYK2 and in the preclinical validation of TYK2 inhibitors.

This guide compares the standard TYK2 knockout (TYK2⁻/⁻) mouse with a kinase-inactive

(Tyk2K923E) model and wild-type mice treated with TYK2 inhibitors. We present supporting

experimental data, detailed methodologies for key experiments, and visual diagrams of the

relevant biological pathways and experimental workflows.

Comparative Analysis of TYK2 Mouse Models
The validation of TYK2 as a drug target has been significantly advanced by the characterization

of mouse models with genetic deletion or inactivation of TYK2. These models have been

pivotal in understanding the specific contributions of TYK2 to immune responses and disease

pathogenesis.
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TYK2 Knockout (TYK2⁻/⁻) Mouse Model
The complete ablation of the TYK2 protein in these mice has provided foundational knowledge

about its role in cytokine signaling. TYK2⁻/⁻ mice exhibit impaired responses to cytokines such

as interleukin-12 (IL-12), IL-23, and type I interferons (IFN-α/β).[2][3] This impairment translates

to a protective phenotype in various autoimmune disease models.

Kinase-Inactive TYK2 (Tyk2K923E) Mouse Model
To dissect the kinase-dependent and -independent (scaffolding) functions of TYK2, a knock-in

mouse model expressing a kinase-dead version of TYK2 (Tyk2K923E) was developed.[4] This

model has revealed that while many of TYK2's functions require its catalytic activity, it also

possesses non-catalytic roles.[2][5]

Pharmacological Inhibition of TYK2
The development of small molecule inhibitors targeting TYK2 allows for a more clinically

translatable approach to studying TYK2 function. These inhibitors can be administered to wild-

type mice to mimic the therapeutic setting. Deucravacitinib is a selective allosteric inhibitor of

TYK2 that has been approved for the treatment of psoriasis.[4][6]

Quantitative Data Presentation
The following tables summarize quantitative data from studies validating and comparing these

TYK2 mouse models in key disease areas.

Table 1: Comparison of TYK2 Mouse Models in
Experimental Autoimmune Encephalomyelitis (EAE)
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Model
Peak Mean Clinical
Score (± SEM)

CNS Infiltrating
CD4+ T cells (%)

Reference

Wild-Type (WT) 3.5 ± 0.5 15-20 [7][8]

TYK2⁻/⁻ 0.0 ± 0.0 Significantly reduced [7][8]

Tyk2K923E
Protected (data

varies)
Reduced [5]

WT + TYK2 Inhibitor
Dose-dependent

reduction

Dose-dependent

reduction
[8]

EAE is a widely used mouse model for multiple sclerosis.

Table 2: Comparison of TYK2 Mouse Models in
Imiquimod (IMQ)-Induced Psoriasis-like Skin
Inflammation
| Model | Ear Thickness Increase (mm ± SEM) | Epidermal Hyperplasia | IL-17A mRNA

expression (fold change) | Reference | |---|---|---|---| | Wild-Type (WT) | 0.25 ± 0.05 | Severe |

~100 |[3] | | TYK2⁻/⁻ | Significantly reduced | Markedly reduced | Significantly reduced |[3] | |

WT + TYK2 Inhibitor | Dose-dependent reduction | Dose-dependent reduction | Dose-

dependent reduction |[9] |

The imiquimod-induced psoriasis model recapitulates many features of human psoriasis.

Table 3: Cytokine Production in TYK2 Deficient Models
| Model | IL-12 production by DCs | IL-23 production by DCs | IFN-γ production by NK cells (IL-

12 stimulated) | Reference | |---|---|---|---| | Wild-Type (WT) | Normal | Normal | Normal |[10][11] |

| TYK2⁻/⁻ | Defective | Defective | Drastically reduced |[10][11] | | Tyk2K923E | Impaired |

Impaired | Severely impaired |[2][5] |

DCs: Dendritic Cells; NK cells: Natural Killer cells.

Experimental Protocols
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Detailed methodologies are crucial for the reproducibility and interpretation of experimental

data. Below are protocols for key experiments cited in this guide.

Protocol 1: Induction and Assessment of Experimental
Autoimmune Encephalomyelitis (EAE)

Immunization: Emulsify MOG35-55 peptide in Complete Freund's Adjuvant (CFA) containing

Mycobacterium tuberculosis. Subcutaneously inject 100-200 µL of the emulsion into the

flanks of C57BL/6 mice.

Pertussis Toxin Administration: Inject 200-300 ng of pertussis toxin in PBS intraperitoneally

on day 0 and day 2 post-immunization.

Clinical Scoring: Monitor mice daily for clinical signs of EAE and score on a scale of 0 to 5:

0: No clinical signs

1: Limp tail

2: Hind limb weakness

3: Complete hind limb paralysis

4: Hind and forelimb paralysis

5: Moribund state

Histology: At the experimental endpoint, perfuse mice with PBS followed by 4%

paraformaldehyde. Collect spinal cords for histological analysis of inflammation and

demyelination (e.g., H&E and Luxol Fast Blue staining).

Protocol 2: Imiquimod (IMQ)-Induced Psoriasis-like Skin
Inflammation

IMQ Application: Apply a daily topical dose of 62.5 mg of 5% imiquimod cream to the shaved

back and right ear of mice for 5-7 consecutive days.

Assessment of Skin Inflammation:
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Ear Thickness: Measure ear thickness daily using a digital caliper.

PASI Score: Score the back skin for erythema, scaling, and thickness on a scale of 0 to 4

for each parameter. The cumulative score represents the Psoriasis Area and Severity

Index (PASI).

Histology and Gene Expression: At the end of the experiment, collect skin biopsies for

histological analysis (H&E staining) to assess epidermal hyperplasia and inflammatory

infiltrates. Isolate RNA for qRT-PCR analysis of inflammatory cytokine and chemokine

expression.

Protocol 3: Flow Cytometric Analysis of Splenic T-cell
Populations

Spleen Homogenization: Harvest spleens from mice and prepare a single-cell suspension by

mechanical dissociation through a 70 µm cell strainer.

Red Blood Cell Lysis: Lyse red blood cells using an ACK lysis buffer.

Cell Staining:

Wash the splenocytes in FACS buffer (PBS with 2% FBS).

Stain for surface markers using fluorochrome-conjugated antibodies against CD3, CD4,

CD8, CD44, and CD62L for 30 minutes on ice.

For intracellular cytokine staining (e.g., IFN-γ, IL-17A), stimulate cells in vitro with

PMA/Ionomycin in the presence of a protein transport inhibitor (e.g., Brefeldin A) for 4-6

hours prior to surface staining.

After surface staining, fix and permeabilize the cells using a commercial kit.

Stain for intracellular cytokines for 30 minutes at room temperature.

Data Acquisition and Analysis: Acquire data on a flow cytometer and analyze using

appropriate software to quantify different T-cell subsets.
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Protocol 4: Measurement of Serum Cytokines by ELISA
Sample Collection: Collect blood from mice via cardiac puncture or tail vein bleeding. Allow

the blood to clot and centrifuge to separate the serum.

ELISA Procedure:

Coat a 96-well plate with a capture antibody specific for the cytokine of interest (e.g., anti-

mouse IL-12) overnight at 4°C.

Wash the plate and block with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours.

Add serum samples and standards to the plate and incubate for 2 hours.

Wash the plate and add a biotinylated detection antibody. Incubate for 1 hour.

Wash the plate and add streptavidin-HRP. Incubate for 30 minutes.

Wash the plate and add a substrate solution (e.g., TMB).

Stop the reaction with a stop solution and read the absorbance at 450 nm on a microplate

reader.

Calculate cytokine concentrations based on the standard curve.

Mandatory Visualizations
The following diagrams illustrate key signaling pathways and experimental workflows relevant

to the validation of TYK2 knockout mouse models.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytokine ReceptorsCytokines JAK Kinases

STAT Proteins

Nucleus

IFN-α/βR

TYK2

JAK1

IL-12R

JAK2IL-23R

IFN-α/β

IL-12

IL-23

STAT1

STAT2

STAT3

STAT4

Gene
Transcription

Click to download full resolution via product page

Caption: TYK2 Signaling Pathway
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Caption: Experimental Workflow for Validation
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Caption: Logical Comparison of Models

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. hcplive.com [hcplive.com]

2. Partial impairment of cytokine responses in Tyk2-deficient mice - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Current understanding of the role of tyrosine kinase 2 signaling in immune responses -
PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. TYK2 in Immune Responses and Treatment of Psoriasis - PMC [pmc.ncbi.nlm.nih.gov]

6. discover.library.noaa.gov [discover.library.noaa.gov]

7. researchgate.net [researchgate.net]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1575638?utm_src=pdf-body-img
https://www.benchchem.com/product/b1575638?utm_src=pdf-custom-synthesis
https://www.hcplive.com/view/tyk2-inhibition-with-zasocitinib-results-significant-skin-clearance-psoriasis
https://pubmed.ncbi.nlm.nih.gov/11070173/
https://pubmed.ncbi.nlm.nih.gov/11070173/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8790287/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8790287/
https://www.researchgate.net/publication/227858371_TYK2_Kinase_Activity_Is_Required_for_Functional_Type_I_Interferon_Responses_In_Vivo
https://pmc.ncbi.nlm.nih.gov/articles/PMC9488612/
https://discover.library.noaa.gov/discovery/fulldisplay/cdi_pubmedcentral_primary_oai_pubmedcentral_nih_gov_7108927/01NOAA_INST:NOAA
https://www.researchgate.net/figure/Tyk2-was-indispensable-for-the-development-of-EAE-but-not-for-IL-17A-production-by-CD4-T_fig6_38093550
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Central TYK2 inhibition identifies TYK2 as a key neuroimmune modulator - PMC
[pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Guide to TYK2 Knockout Mouse Models
for Drug Discovery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1575638#validation-of-tyk2-knockout-mouse-models-
for-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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